Cas no 200345-99-9 (Hexanoic acid,6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis-)

Hexanoic acid,6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis- structure
200345-99-9 structure
Product Name:Hexanoic acid,6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis-
CAS No:200345-99-9
MF:C39H66N6O12
MW:810.974351406097
CID:1391762
Update Time:2024-08-15

Hexanoic acid,6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis-
    • Hexanoic acid, 6,6',6'',6''',6'''',6'''''-(1,3,5-triazine-2,4,6-triyltrinitrilo)hexakis- (9CI)
    • Inchi: 1S/C39H66N6O12/c46-31(47)19-7-1-13-25-43(26-14-2-8-20-32(48)49)37-40-38(44(27-15-3-9-21-33(50)51)28-16-4-10-22-34(52)53)42-39(41-37)45(29-17-5-11-23-35(54)55)30-18-6-12-24-36(56)57/h1-30H2,(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55)(H,56,57)
    • InChI Key: ZZRQADLOIJDENF-UHFFFAOYSA-N
    • SMILES: N1=C(N(CCCCCC(O)=O)CCCCCC(O)=O)N=C(N(CCCCCC(O)=O)CCCCCC(O)=O)N=C1N(CCCCCC(O)=O)CCCCCC(O)=O

Computed Properties

  • Exact Mass: 810.47418

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 1052.0±75.0 °C(Predicted)
  • PSA: 272.19
  • pka: 4.11±0.10(Predicted)
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